Cas no 2138413-27-9 (N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine)

• Product Name: N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine
• CAS No: 2138413-27-9
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5937057
• PubChem ID: 165486399
• Update Time: 2025-10-28

N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138413-27-9
• N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine
• EN300-844682

• Inchi： 1S/C10H18N4/c1-2-4-12-10-7-9-8-11-5-3-6-14(9)13-10/h7,11H,2-6,8H2,1H3,(H,12,13)
• InChI Key： GYXHLNZEXUKPAO-UHFFFAOYSA-N
• SMILES： N12C(=CC(NCCC)=N1)CNCCC2

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.9Ų

Additional information on N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine

Introduction to N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine (CAS No. 2138413-27-9)

N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine, identified by the chemical compound code CAS No. 2138413-27-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a][1,4]diazepine scaffold, a heterocyclic structure known for its diverse pharmacological properties and potential therapeutic applications. The introduction of a propyl group at the 2-position of the diazepine ring enhances its biochemical interactions and functional utility, making it a subject of considerable interest in contemporary research.

The molecular framework of N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine is characterized by a fused bicyclic system consisting of a pyrazole ring linked to a diazepine moiety. This structural configuration imparts unique electronic and steric properties that influence its binding affinity and metabolic stability. The presence of the propyl substituent at the 2-position not only modifies the physicochemical properties of the compound but also opens up avenues for further derivatization and optimization.

In recent years, there has been growing interest in pyrazolo[1,5-a][1,4]diazepine derivatives due to their potential role in modulating various biological pathways. Studies have highlighted their efficacy in inhibiting enzymes and receptors involved in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. The amine functionality at the 2-position of N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine provides a site for further chemical modification, enabling the development of more targeted and potent pharmacological agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have explored its utility in creating derivatives with enhanced binding affinity to specific biological targets. For instance, modifications at the propyl group have been shown to influence receptor interaction profiles significantly. This flexibility makes N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine a valuable building block for drug discovery initiatives aimed at addressing unmet medical needs.

The pharmacokinetic profile of N-propyl-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine has also been a focus of investigation. Preclinical studies suggest that this compound exhibits favorable solubility and bioavailability characteristics when administered orally or intravenously. These attributes are crucial for developing drugs that can be effectively delivered to patients. Additionally， researchers have examined its metabolic stability and identified pathways for potential degradation products， providing insights into how it might be processed within the body.

Recent advancements in computational chemistry have further accelerated the exploration of N-propyl-4H，5H，6H，7H，8H-pyrazolo[1，5-a][1，4]diazepin-2-am ine's potential applications。 Molecular docking studies have revealed its binding interactions with various protein targets， including enzymes and receptors implicated in inflammation and immune response modulation。 These findings have prompted investigations into its potential as an immunomodulatory agent， with implications for treating autoimmune diseases and chronic inflammatory conditions。

The synthesis of N-propyl-4 H , 5 H , 6 H , 7 H , 8 H - pyrazolo [ 1 ， 5 - a ] [ 1 ， 4 ] diazepin - 2 - am ine involves multi-step organic transformations that highlight its synthetic accessibility。 Researchers have developed efficient synthetic routes that minimize byproduct formation while maintaining high yields。 These methodologies are critical for scaling up production， ensuring that sufficient quantities of the compound are available for preclinical testing and eventual clinical trials。

In conclusion， N-propyl - 4 H , 5 H , 6 H , 7 H , 8 H - pyrazolo [ 1 ， 5 - a ] [ 1 ， 4 ] diazepin - 2 - am ine ( CAS No .2138413 -27 -9) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， combined with favorable pharmacokinetic properties， position it as a valuable tool for developing novel therapeutic agents。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges。